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Compound of Interest
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Cat. No.: B3028722

For Researchers, Scientists, and Drug Development Professionals

N-Acetyl-L-tyrosine (NALT), identified by the CAS number 537-55-3, is a synthetically modified
form of the non-essential amino acid L-tyrosine.[1][2] This N-acetylated derivative exhibits
increased water solubility and stability compared to its parent compound, making it a subject of
significant interest in pharmaceutical and nutraceutical applications.[1][2][3] This guide provides
an in-depth overview of NALT, encompassing its chemical identity, physical and chemical
properties, synthesis, analytical methods, and its multifaceted biological roles, with a focus on
its implications for drug development and research.

Chemical Identification and Properties

N-Acetyl-L-tyrosine is systematically named (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoic
acid.[4] Its structure consists of an L-tyrosine core with an acetyl group attached to the alpha-
amino group. This modification enhances its polarity and, consequently, its solubility in agueous
solutions.[1][5]
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Property Value Reference
CAS Number 537-55-3 [61[71[8]
Molecular Formula C11H13NO4 416171
Molecular Weight 223.23 g/mol [71[81I9]

(2S)-2-acetamido-3-(4-
IUPAC Name ) ) [4]
hydroxyphenyl)propanoic acid

Ac-Tyr-OH, N-Acetyltyrosine,

Synonyms 6][8][10
ynony NAT [61[8][10]
White crystals or crystalline
Appearance [11]
powder
Melting Point 149-152 °C 9]

Freely soluble in water.
. Soluble in DMF (25 mg/ml),
Solubility [6][11]
DMSO (25 mg/ml), and

Ethanol (25 mg/ml).

Synthesis and Manufacturing

The synthesis of N-acetyl-L-tyrosine typically involves the acetylation of L-tyrosine. Several
methods have been described, with a common approach utilizing acetic anhydride as the
acetylating agent in an aqueous medium.[12][13] The process generally involves the following
key steps:

 Dissolution of L-tyrosine: L-tyrosine is dissolved in an aqueous medium, which can be water
or a dilute alkaline solution.[12][14]

» Acetylation: Acetic anhydride is added to the L-tyrosine solution under controlled
temperature and pH conditions to facilitate the acetylation reaction.[12][14]

 Purification: The crude N-acetyl-L-tyrosine is then purified through a series of steps that may
include concentration, crystallization, decolorization, and filtration to yield a high-purity final
product.[12][13]
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A generalized workflow for the synthesis of N-acetyl-L-tyrosine is depicted below.

General Synthesis Workflow for N-Acetyl-L-tyrosine
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General Synthesis Workflow

Analytical Methods for Identification and Quality
Control

The identification and quality control of N-acetyl-L-tyrosine are crucial for its application in
research and pharmaceutical development. Several analytical techniques are employed to
ensure its purity and identity.
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Analytical Method Purpose Key Parameters Reference
Comparison of the
Infrared (IR) o sample's IR spectrum
Identification _ 11]
Spectroscopy with that of a
reference standard.
High-Performance Determination of the
Liquid Purity assessment analyte in bulk drug
o : [15][16]
Chromatography and quantification and pharmaceutical
(HPLC) formulations.
Determination of the
o o analyte in bulk drug
Titrimetry Quantification ) [15]
and pharmaceutical
formulations.
Nuclear Magnetic Confirms the chemical
Resonance (NMR) Structural confirmation  structure of the [17]

Spectroscopy

molecule.

These methods are essential for verifying that the substance conforms to the required

specifications, such as those outlined by the United States Pharmacopeia (USP), for which N-

acetyl-L-tyrosine is available as a reference standard.[9][18]

Biological Role and Mechanism of Action

N-acetyl-L-tyrosine serves as a precursor to L-tyrosine in the body.[19][20] Upon

administration, it is metabolized to L-tyrosine, which is a critical building block for the synthesis

of several key neurotransmitters and hormones.[1][21]

Catecholamine Synthesis Pathway

L-tyrosine is the rate-limiting precursor for the synthesis of catecholamines, including

dopamine, norepinephrine, and epinephrine.[5][19] This pathway is fundamental for various

physiological and cognitive functions.
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Catecholamine Synthesis Pathway

The enhanced bioavailability of NALT over L-tyrosine is believed to lead to a more efficient
increase in brain tyrosine levels, thereby supporting catecholamine production, particularly
during periods of high demand such as stress.[21][22]

Mitohormesis and Stress Response
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Recent research has identified N-acetyl-L-tyrosine as an intrinsic factor that triggers
mitohormesis, a biological response where low levels of mitochondrial stress induce a
protective effect.[23][24] Under stressful conditions, an increase in NALT levels can lead to a
transient and small increase in mitochondrial reactive oxygen species (ROS).[23] This, in turn,
activates a signaling cascade involving the transcription factor FoxO and Keapl, ultimately
leading to the increased expression of antioxidant enzymes and enhanced stress tolerance.[23]
[24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is N-acetyl-L-tyrosine used for? [synapse.patsnap.com]

2. mindlabpro.com [mindlabpro.com]

3. nootropicsdepot.com [nootropicsdepot.com]

4. N-Acetyl-L-tyrosine | C11H13NO4 | CID 68310 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. nooroots.com [nooroots.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3028722?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028722?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-n-acetyl-l-tyrosine-used-for
https://www.mindlabpro.com/blogs/nootropics/n-acetyl-l-tyrosine-vs-l-tyrosine
https://nootropicsdepot.com/n-acetyl-l-tyrosine-nalt-powder/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-L-tyrosine
https://www.nooroots.com/blogs/nootropic-spotlight/n-acetyl-l-tyrosine-nootropic-supplement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. caymanchem.com [caymanchem.com]
e 7. N-Acetyl-L-tyrosine | 537-55-3 | FA10354 | Biosynth [biosynth.com]
e 8. scbt.com [scbt.com]

e 9. N-ZF-L-B& R R Pharmaceutical Secondary Standard; Certified Reference Material |
Sigma-Aldrich [sigmaaldrich.com]

e 10. N-Acetyl-L-tyrosine | 537-55-3 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 11. ajiaminoscience.eu [ajiaminoscience.eu]
e 12. The preparation method of N-acetyl-L-tyrosine_Chemicalbook [chemicalbook.com]

e 13. CN1594283A - Process for preparing N-acetyl-L-tyrosine - Google Patents
[patents.google.com]

e 14. N-Acetyl-L-tyrosine synthesis - chemicalbook [chemicalbook.com]
» 15. scientificlabs.ie [scientificlabs.ie]

e 16. N-Zt-L-f& &/ Pharmaceutical Secondary Standard; Certified Reference Material |
Sigma-Aldrich [sigmaaldrich.com]

e 17. selleckchem.com [selleckchem.com]

e 18. store.usp.org [store.usp.org]

¢ 19. nootropicsexpert.com [nootropicsexpert.com]

e 20. sourcenaturals.com [sourcenaturals.com]

e 21. nbinno.com [nbinno.com]

e 22. What is the mechanism of N-acetyl-L-tyrosine? [synapse.patsnap.com]

e 23. N-acetyl-I-tyrosine is an intrinsic triggering factor of mitohormesis in stressed animals -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 24. N-acetyl-I-tyrosine is an intrinsic triggering factor of mitohormesis in stressed animals -
PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [N-Acetyl-L-tyrosine (CAS 537-55-3): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028722#n-acetyl-I-tyrosine-cas-number-537-55-3-
identification]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.caymanchem.com/product/34345/n-acetyl-l-tyrosine
https://www.biosynth.com/p/FA10354/537-55-3-n-acetyl-l-tyrosine
https://www.scbt.com/p/n-acetyl-l-tyrosine-537-55-3
https://www.sigmaaldrich.com/HK/zh/product/sial/phr1173
https://www.sigmaaldrich.com/HK/zh/product/sial/phr1173
https://www.tcichemicals.com/OP/en/p/A1409
https://www.tcichemicals.com/OP/en/p/A1409
https://ajiaminoscience.eu/aminoacid/wp-content/uploads/application/pdf/SPEC_N-Acetyl-L-Tyrosine-1.pdf
https://www.chemicalbook.com/article/the-preparation-method-of-n-acetyl-l-tyrosine.htm
https://patents.google.com/patent/CN1594283A/en
https://patents.google.com/patent/CN1594283A/en
https://www.chemicalbook.com/synthesis/n-acetyl-l-tyrosine.htm
https://www.scientificlabs.ie/product/pharmaceutical-standards-and-crms/PHR1173-1G
https://www.sigmaaldrich.com/HK/zh/product/sial/phr1173
https://www.sigmaaldrich.com/HK/zh/product/sial/phr1173
https://www.selleckchem.com/products/n-acetyl-l-tyrosine.html
https://store.usp.org/product/1010106
https://nootropicsexpert.com/n-acetyl-l-tyrosine/
https://www.sourcenaturals.com/products/n-acetyl-l-tyrosine
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/the-science-behind-n-acetyl-l-tyrosine-boosting-brainpower-and-resilience
https://synapse.patsnap.com/article/what-is-the-mechanism-of-n-acetyl-l-tyrosine
https://pubmed.ncbi.nlm.nih.gov/32118349/
https://pubmed.ncbi.nlm.nih.gov/32118349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10563448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10563448/
https://www.benchchem.com/product/b3028722#n-acetyl-l-tyrosine-cas-number-537-55-3-identification
https://www.benchchem.com/product/b3028722#n-acetyl-l-tyrosine-cas-number-537-55-3-identification
https://www.benchchem.com/product/b3028722#n-acetyl-l-tyrosine-cas-number-537-55-3-identification
https://www.benchchem.com/product/b3028722#n-acetyl-l-tyrosine-cas-number-537-55-3-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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